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Compound of Interest

Compound Name: 2,4,6,8,10-Pentaoxaundecane

Cat. No.: B599669

This document provides a detailed overview of the chemical properties of 2,4,6,8,10-
Pentaoxaundecane, tailored for researchers, scientists, and professionals in drug
development.

Molecular Formula and Weight

2,4,6,8,10-Pentaoxaundecane is an organic compound with the molecular formula C6H1405.
[1][2] Its molecular weight is 166.17 g/mol .[1][2]

Chemical Structure and Properties

This compound is a polyether, characterized by a chain of eleven atoms, including five oxygen
atoms (pentaoxa) that are interspersed within a hexane-derived backbone. The presence of
these ether groups significantly influences its chemical properties, such as polarity and
solubility.

A summary of its key identifiers is provided in the table below:

Identifier Value
Molecular Formula C6H1405
Molecular Weight 166.17 g/mol
CAS Number 13352-75-5
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The relationship between the molecular formula and its constituent elements is illustrated in the
following diagram:

Molecular Composition of 2,4,6,8,10-Pentaoxaundecane

Carbon (C)
Atom Count: 6

Molecular Formula Hydrogen (H)
C6H1405 Atom Count: 14

Oxygen (O)
Atom Count: 5

General Experimental Workflow for Characterization

Synthesis of
2,4,6,8,10-Pentaoxaundecane

:

Purification
(e.g., Distillation)

NMR Spectroscopy Mass Spectrometry FTIR Spectroscopy

(1H, 13C) (e.g., ESI-MS)

Data Analysis and
Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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